Cas no 1303975-09-8 ((S)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one hydrochloride)
(S)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one hydrochloride
- (S)-hexahydropyrrolo[1,2-a]pyrazin-4(1H)-one hydrochloride
- (S)-Hexahydropyrrolo[1,2-a]pyrazin-4(1H)-one HCl
- 9218AH
- (S)-Hexahydro-pyrrolo[1,2-apyrazin-4-one hydrochloride
- (8aS)-octahydropyrrolo[1,2-a]piperazin-4-one hydrochloride
- MFCD18914366
- 1303975-09-8
- (8aS)-2,3,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-4-one;hydrochloride
- SCHEMBL16967077
- AS-43440
- CS-0155457
- (8AS)-HEXAHYDRO-1H-PYRROLO[1,2-A]PYRAZIN-4-ONE HYDROCHLORIDE
- (S)-Hexahydropyrrolo[1,2-a]pyrazin-4(1H)-onehydrochloride
- C7H13ClN2O
- AC-30540
- AKOS027251249
-
- MDL: MFCD18914366
- Inchi: 1S/C7H12N2O.ClH/c10-7-5-8-4-6-2-1-3-9(6)7;/h6,8H,1-5H2;1H/t6-;/m0./s1
- InChI Key: HNXDSXZRXCCQED-RGMNGODLSA-N
- SMILES: Cl.O=C1CNC[C@@H]2CCCN21
Computed Properties
- Exact Mass: 176.0716407g/mol
- Monoisotopic Mass: 176.0716407g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.299
(S)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EZ506-200mg |
(S)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one hydrochloride |
1303975-09-8 | 95% | 200mg |
2572.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EZ506-50mg |
(S)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one hydrochloride |
1303975-09-8 | 95% | 50mg |
1028.0CNY | 2021-07-14 | |
| abcr | AB457470-100 mg |
(S)-Hexahydropyrrolo[1,2-a]pyrazin-4(1H)-one HCl |
1303975-09-8 | 100MG |
€542.50 | 2023-07-18 | ||
| abcr | AB457470-500 mg |
(S)-Hexahydropyrrolo[1,2-a]pyrazin-4(1H)-one HCl |
1303975-09-8 | 500MG |
€1,385.20 | 2022-06-10 | ||
| Chemenu | CM493227-100mg |
(S)-Hexahydropyrrolo[1,2-a]pyrazin-4(1H)-onehydrochloride |
1303975-09-8 | 95% | 100mg |
$248 | 2023-01-02 | |
| Chemenu | CM493227-250mg |
(S)-Hexahydropyrrolo[1,2-a]pyrazin-4(1H)-onehydrochloride |
1303975-09-8 | 95% | 250mg |
$371 | 2023-01-02 | |
| Chemenu | CM493227-1g |
(S)-Hexahydropyrrolo[1,2-a]pyrazin-4(1H)-onehydrochloride |
1303975-09-8 | 95% | 1g |
$929 | 2023-01-02 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0176S-100mg |
(S)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one hydrochloride |
1303975-09-8 | 96% | 100mg |
2416.92CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0176S-500mg |
(S)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one hydrochloride |
1303975-09-8 | 96% | 500mg |
7123.56CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0176S-1g |
(S)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one hydrochloride |
1303975-09-8 | 96% | 1g |
13399.07CNY | 2021-05-07 |
(S)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one hydrochloride Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on (S)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one hydrochloride
Introduction to (S)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one hydrochloride (CAS No. 1303975-09-8)
(S)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one hydrochloride, with the CAS number 1303975-09-8, is a significant compound in the field of pharmaceutical chemistry and drug development. This chiral molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound belongs to the class of heterocyclic derivatives, which are widely recognized for their diverse biological activities and therapeutic implications.
Thename long tail keyword, which encompasses its full chemical designation, highlights its intricate molecular framework. This framework consists of a hexahydro-pyrrolo[1,2-a]pyrazine core, which is a fused bicyclic system incorporating both pyrrole and pyrazine rings. The presence of a hydrochloride salt form indicates that the compound is stabilized by a chloride ion, enhancing its solubility and bioavailability in aqueous environments.
Recent advancements in the field of drug discovery have underscored the importance of chiral compounds in developing enantiomerically pure drugs. The (S)-configuration of this molecule is particularly noteworthy, as it dictates the stereochemical properties that can influence its pharmacological effects. Studies have demonstrated that enantiomeric purity is crucial in ensuring the efficacy and safety of pharmaceutical agents, making compounds like (S)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one hydrochloride highly valuable in medicinal chemistry.
One of the most compelling aspects of this compound is its potential role as a pharmacophore in the design of novel therapeutic agents. The heterocyclic system present in (S)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one hydrochloride exhibits a high degree of structural flexibility, which can be exploited to develop molecules with specific binding interactions. This flexibility allows for the optimization of key pharmacokinetic and pharmacodynamic properties, such as receptor affinity and metabolic stability.
Current research in medicinal chemistry has identified this compound as a promising scaffold for further derivatization. By modifying various functional groups within its structure, scientists can explore new chemical entities with enhanced biological activity. For instance, studies have shown that introducing substituents at specific positions can modulate the compound's interactions with biological targets, leading to improved therapeutic outcomes.
Thename long tail keywordalso reflects its significance in synthetic organic chemistry. The synthesis of such complex molecules requires sophisticated methodologies and precise control over reaction conditions. Recent innovations in catalytic processes and asymmetric synthesis have enabled more efficient production of chiral compounds like (S)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one hydrochloride. These advancements not only reduce production costs but also improve scalability for industrial applications.
In addition to its pharmaceutical applications, this compound has shown potential in other areas of chemical research. Its unique structural features make it an attractive candidate for studying molecular recognition processes and developing novel materials with tailored properties. For example, researchers have explored its use in designing ligands for metal-organic frameworks (MOFs), which are gaining prominence in fields such as gas storage and catalysis.
Thename long tail keywordis also relevant in the context of drug delivery systems. The solubility profile of (S)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one hydrochloride makes it suitable for formulation into various delivery vehicles, including nanoparticles and liposomes. These formulations can enhance drug targeting and bioavailability, thereby improving therapeutic efficacy. Current investigations are focused on optimizing these delivery systems to maximize their clinical benefits.
Another area where this compound has drawn interest is in computational chemistry and molecular modeling. Advanced computational techniques allow researchers to predict the behavior of molecules like (S)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one hydrochloride at atomic resolution. These predictions are invaluable for guiding experimental design and accelerating the discovery process. By integrating experimental data with computational insights, scientists can develop more robust models for understanding molecular interactions.
Thename long tail keywordalso plays a role in regulatory affairs and intellectual property considerations. As drug development continues to evolve, regulatory agencies require comprehensive data on the safety and efficacy of new compounds. Detailed characterization studies on (S)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one hydrochloride are essential for meeting these regulatory demands. Furthermore, patent applications often rely on novel structural features or synthetic routes that set these compounds apart from existing literature.
In conclusion, (S)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one hydrochloride represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural attributes and potential applications make it a valuable asset in drug development efforts. As research progresses, this compound is expected to contribute significantly to advancements in medicine and materials science. The ongoing exploration of itsname long tail keywordwill continue to uncover new possibilities and expand its utility across multiple disciplines.
1303975-09-8 ((S)-Hexahydro-pyrrolo[1,2-a]pyrazin-4-one hydrochloride) Related Products
- 248914-28-5((9aS)-octahydro-4H-Pyrido[1,2-a]pyrazin-4-one)
- 109814-50-8(octahydro-1H-pyrido[1,2-a]piperazin-4-one)
- 107886-17-9(Dipyrrolo[1,2-a:2',1'-c]pyrazin-5(6H)-one,octahydro-)
- 88327-63-3(Pyrrolo[1,2-a]pyrazine-3,4-dione,hexahydro-)
- 108437-48-5(1,4-Diazabicyclo[3.2.1]octan-2-one(9CI))
- 90164-37-7(2(1H)-Quinoxalinone, 1,1'-(1,6-hexanediyl)bis[octahydro-)
- 1220027-47-3(4-(2-Pyrrolidinylmethyl)-2-piperazinonedihydrochloride)
- 124072-84-0((8aS)-hexahydro-Pyrrolo[1,2-a]pyrazin-4(1H)-one)
- 1017830-36-2((8aS)-hexahydro-2-methyl-Pyrrolo[1,2-a]pyrazine-3,4-dione)
- 1263378-28-4(Hexahydro-1H-pyrido1,2-apyrazin-4(6H)-one hydrochloride)